1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-4-amine

• IUPAC Name: 1-[(2-chloro-4-fluorophenyl)methyl]pyrazol-4-amine
• InChI: InChI=1S/C10H9ClFN3/c11-10-3-8(12)2-1-7(10)5-15-6-9(13)4-14-15/h1-4,6H,5,13H2
• InChI Key: QZIABYNUWYCBQP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)Cl)CN2C=C(C=N2)N
• Molecular Formula: C10H9ClFN3
• DSSTOX Substance ID: DTXSID301209482
• Molecular Weight: 225.65 g/mol
• CAS RN: 1002033-29-5

Description

1-(2-Chloro-4-fluorobenzyl)-1H-pyrazol-4-amine (CFBP) is a small molecule that has been studied extensively due to its potential applications in medicinal chemistry. It is a heterocyclic amine that has been found to possess a wide range of biological activity, including anti-inflammatory and anticancer properties. CFBP has been studied in laboratory experiments, in vitro, and in vivo models, and has been shown to be a promising therapeutic agent for a variety of diseases.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

The chemical reactivity of derivatives similar to 1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-4-amine makes them valuable building blocks for the synthesis of a wide range of heterocyclic compounds. These compounds include pyrazolo-imidazoles, thiazoles, spiropyridines, spiropyrroles, spiropyrans, and others. Their unique reactivity provides mild reaction conditions for generating versatile dyes and heterocyclic compounds from various precursors, including amines and α-aminocarboxylic acids (Gomaa & Ali, 2020).

Removal of Environmental Contaminants

Amine-functionalized sorbents, related to the chemical structure of 1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-4-amine, have shown promise in the removal of persistent and mobile fluoro-organic chemicals from water supplies. These compounds, which include perfluoroalkyl and polyfluoroalkyl substances (PFAS), have been detected in many water supplies, and their safe concentrations are extremely low. The application of amine-containing sorbents for PFAS control is based on their electrostatic interactions, hydrophobic interactions, and sorbent morphology, offering an effective solution for treating municipal water and wastewater (Ateia et al., 2019).

Development of New Anticancer Agents

Research on pyrazoline derivatives, which share a core structure with 1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-4-amine, has been a focus area due to their significant biological activity, including anticancer effects. Various methods have been utilized to synthesize pyrazoline derivatives, demonstrating their potential as multifunctional agents in anticancer applications. This highlights the role of pyrazoline as an important moiety in the development of novel anticancer agents, encouraging further research in this field (Ray et al., 2022).